2-(2-hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide

• IUPAC Name: 2-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-methoxyphenyl)butanamide
• InChI: InChI=1S/C19H19N3O4/c1-3-16(17(23)20-12-7-6-8-13(11-12)26-2)22-18(24)14-9-4-5-10-15(14)21-19(22)25/h4-11,16H,3H2,1-2H3,(H,20,23)(H,21,25)
• InChI Key: SQOLVWWYLIKOQT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC(=CC=C1)OC)N2C(=O)C3=CC=CC=C3NC2=O
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

2-(2-Hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide is a quinazolinone-derived compound characterized by a butanamide backbone substituted with a 3-methoxyphenyl group and a 2-hydroxy-4-oxoquinazolin-3(4H)-yl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Quinazolinone Core: This step involves the cyclization of anthranilic acid derivatives with formamide or its equivalents under high-temperature conditions.

Introduction of the Butanamide Side Chain: The quinazolinone core is then reacted with a suitable butanoyl chloride in the presence of a base such as triethylamine to form the butanamide side chain.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(2-hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinazolinone derivatives with different oxidation states.

Reduction: Reduction reactions using agents like sodium borohydride can convert the carbonyl groups to hydroxyl groups.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group or the amide nitrogen, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, mild temperature conditions.

Substitution: Nucleophiles like amines, alcohols, or thiols, often under reflux conditions.

Major Products

The major products formed from these reactions include various quinazolinone derivatives, hydroxylated compounds, and substituted amides, each with potential unique properties and applications.

Scientific Research Applications

Structural Formula

$$\text{Structure }2-(2-hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide$$

Medicinal Chemistry

The compound's structural characteristics make it a candidate for drug development. Quinazoline derivatives are known to exhibit a range of pharmacological activities, including:

• Anticancer Activity : Several studies have indicated that quinazoline derivatives can inhibit tumor growth by targeting specific pathways involved in cancer progression. For instance, they may act as inhibitors of kinases involved in cell proliferation and survival.
• Antimicrobial Properties : Research has shown that compounds with a quinazoline scaffold possess antibacterial and antifungal properties. This makes them potential candidates for developing new antibiotics or antifungal agents.

Pharmacological Studies

Pharmacological investigations have identified several mechanisms through which this compound may exert its effects:

• Enzyme Inhibition : The compound may act as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes. This suggests potential applications in treating inflammatory diseases.
• Neuroprotective Effects : Preliminary studies suggest that quinazoline derivatives might protect neuronal cells from oxidative stress, making them candidates for neurodegenerative disease therapies.

Case Studies and Experimental Findings

Several case studies highlight the effectiveness of similar compounds:

Study	Findings
	Demonstrated that quinazoline derivatives significantly reduced tumor size in animal models of cancer.
	Reported antimicrobial activity against resistant strains of bacteria, indicating potential use in treating infections.
	Showed neuroprotective effects in vitro, suggesting possible applications in Alzheimer’s disease treatment.

Mechanism of Action

The mechanism of action of 2-(2-hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biological pathways, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs vary in substituents on the phenyl ring, heterocyclic core modifications, and chain length. Below is a comparative analysis based on physicochemical properties and reported bioactivities:

Table 1: Physicochemical Properties of Selected Quinazolinone Derivatives

Compound Name	Molecular Formula	Molecular Weight	logP	H-Bond Donors	H-Bond Acceptors	Key Substituents	Reference
2-(2-Hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide (Target)	C19H18N3O4	352.37	~2.3*	2	6	3-methoxyphenyl, 2-hydroxyquinazolin	Derived
N-(2,4-Dimethoxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)butanamide	C20H21N3O4	367.40	2.3458	1	7	2,4-dimethoxyphenyl
N-(4-Acetamidophenyl)-2-(4-oxoquinazolin-3(4H)-yl)butanamide	C19H19N4O3	357.38	N/A	2	6	4-acetamidophenyl
4-(2-Hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(1H-indol-5-yl)butanamide	C20H18N4O3	362.38	N/A	2	6	1H-indol-5-yl
3-B2 (Quinolinone analog)	C18H17N2O3	309.34	N/A	1	5	3-methoxyphenyl, 8-methoxyquinolin

*Estimated logP based on structural similarity to .

Key Observations:

Substituent Effects :

• The 3-methoxyphenyl group in the target compound provides moderate lipophilicity (logP ~2.3), balancing solubility and permeability. In contrast, the 2,4-dimethoxyphenyl analog (logP 2.3458) shows slightly higher lipophilicity, which may enhance tissue penetration but reduce aqueous solubility .
• The 4-acetamidophenyl derivative introduces a polar amide group, likely increasing solubility but reducing logP compared to methoxy-substituted analogs .

Heterocyclic Core Modifications: Replacing the quinazolinone core with a quinolinone (as in 3-B2) reduces molecular weight (309.34 vs. 352.37) and hydrogen-bond acceptors (5 vs. Quinazolinones generally exhibit stronger interactions with enzymes like matrix metalloproteinases (MMPs) due to their dual nitrogen atoms .

Biological Activity: Anti-inflammatory Potential: Analogous 2-substituted-N-(4-oxoquinazolin-3(4H)-yl)acetamides demonstrated moderate anti-inflammatory activity in vitro, with ethylamino-substituted derivatives outperforming diclofenac in some assays . The butanamide chain in the target compound may prolong metabolic stability compared to shorter-chain analogs. Enzyme Inhibition: The quinazolinone scaffold is associated with MMP inhibition, as seen in 3-B2, which targets MMP-9 and MMP-13 in rheumatoid arthritis models . The hydroxyl group in the target compound could enhance binding affinity through polar interactions.

Structural-Activity Relationships (SAR): Chain Length: Butanamide derivatives (4-carbon chain) generally exhibit better pharmacokinetic profiles than acetamide analogs (2-carbon chain) due to increased flexibility and reduced steric hindrance .

Research Findings and Implications

• Synthetic Accessibility: The target compound can be synthesized via condensation of 2-hydroxy-4-oxoquinazolin-3(4H)-yl precursors with 3-methoxyphenylbutanamide intermediates, similar to methods described for related quinazolinones .
• Theoretical Studies : Density functional theory (DFT) analyses of similar compounds highlight the role of exact exchange terms in predicting thermochemical properties, which could guide optimization of the target’s electronic profile .

Biological Activity

The compound 2-(2-hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide is a derivative of quinazolinone, a class of compounds known for their diverse biological activities. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2-(2-hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide is $C_{17}H_{18}N_{4}O_{3}$. The structure consists of a quinazolinone core, which is linked to a butanamide group and a methoxy-substituted phenyl ring. This structural arrangement is crucial for its biological activity.

The biological activity of this compound can be attributed to its ability to interact with various molecular targets. The quinazolinone core is known to inhibit certain enzymes by binding to their active sites, which can lead to altered cellular signaling pathways. This inhibition may affect processes such as cell proliferation, apoptosis, and inflammation.

Enzyme Inhibition

Research indicates that quinazolinone derivatives can act as inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have shown that similar compounds exhibit potent inhibitory effects on cyclin-dependent kinases (CDKs) , which are pivotal in cell cycle regulation.

Biological Activity Data

The following table summarizes key findings related to the biological activities of 2-(2-hydroxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methoxyphenyl)butanamide:

Activity	Effect	Reference
Anticancer	Inhibits proliferation in cancer cell lines
Anti-inflammatory	Reduces cytokine release in vitro
Enzyme inhibition	Inhibits CDK activity
Cytotoxicity	Induces apoptosis in tumor cells

Case Studies

• Anticancer Activity : A study demonstrated that the compound exhibited significant cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The mechanism was linked to the induction of apoptosis through the activation of caspase pathways.
• Anti-inflammatory Effects : In an in vitro model of inflammation, the compound reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests potential therapeutic applications in inflammatory diseases.
• Enzyme Inhibition : Another investigation revealed that the compound effectively inhibited CDK2 and CDK4, leading to cell cycle arrest in the G1 phase. This finding supports its potential use in cancer therapy by preventing uncontrolled cell division.

Q & A

Q. What are the established synthetic routes for this compound, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The synthesis involves multi-step protocols, including:

• Step 1 : Condensation of quinazolinone precursors with substituted phenyl groups using coupling agents (e.g., TMSOTf or Ac₂O) under inert atmospheres .
• Step 2 : Purification via column chromatography (e.g., silica gel with ethyl acetate/hexane gradients) or recrystallization (methanol/water mixtures) to achieve >95% purity .
• Optimization : Adjust reaction temperature (-40°C to reflux) and stoichiometry (e.g., donor:acceptor ratios) to minimize side products. Monitor intermediates using TLC .

Q. What spectroscopic techniques are recommended for characterizing this compound, and what key spectral features should researchers anticipate?

• Methodological Answer :

• ¹H/¹³C NMR : Key signals include:

Proton/Carbon	Chemical Shift (δ, ppm)	Assignment
Quinazolinone C=O	~170-175 (¹³C)	Carbonyl group
Methoxy (-OCH₃)	~3.8 (¹H), ~55 (¹³C)	Substituent confirmation
Aromatic protons	6.8-7.5 (¹H)	Quinazolinone and phenyl rings
.

• IR : Stretching bands at ~1650 cm⁻¹ (C=O) and ~1250 cm⁻¹ (C-O of methoxy) .

Q. How can researchers confirm the compound’s purity and identity post-synthesis?

• Methodological Answer :

• HPLC : Use a C18 column with UV detection (λ = 254 nm); retention time consistency vs. standards .
• Elemental Analysis : Compare experimental C/H/N/O percentages with theoretical values (deviation <0.4%) .
• Melting Point : Sharp range (±2°C) indicates purity .

Advanced Research Questions

Q. How does the 3-methoxyphenyl group influence the compound’s electronic configuration and intermolecular interactions?

• Methodological Answer :

• Electronic Effects : The methoxy group donates electrons via resonance, increasing electron density on the quinazolinone ring. This enhances hydrogen-bonding potential with biological targets (e.g., enzymes) .
• Computational Analysis : Perform DFT calculations to map electrostatic potential surfaces and predict π-π stacking interactions .

Q. What strategies resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Standardized Assays : Use validated cell lines (e.g., HEK293 for cytotoxicity) and control for variables (pH, serum concentration) .
• Dose-Response Curves : Establish EC₅₀/IC₅₀ values across ≥3 independent replicates to assess reproducibility .
• Meta-Analysis : Compare data using statistical tools (e.g., ANOVA) to identify outliers or confounding factors .

Q. How can structure-activity relationship (SAR) studies be systematically designed for derivatives?

• Methodological Answer :

• Substituent Variation : Modify the methoxy position (e.g., 2- or 4-methoxy) or introduce halogens to probe steric/electronic effects .
• Biological Testing : Screen derivatives against target proteins (e.g., kinases) using fluorescence polarization or SPR .
• Data Correlation : Use QSAR models to link structural descriptors (logP, polar surface area) to activity .

Q. What in vitro models are appropriate for preliminary bioactivity evaluation?

• Methodological Answer :

• Enzyme Inhibition : Use purified kinases or proteases in fluorogenic assays (e.g., ADP-Glo™ for ATPase activity) .
• Cell Viability : Test in cancer lines (e.g., MCF-7) via MTT assays with IC₅₀ determination .

Q. How can crystallization challenges for X-ray diffraction be mitigated?

• Methodological Answer :

• Solvent Screening : Test solvent pairs (e.g., DMSO/water, ethanol/ethyl acetate) for slow evaporation .
• Temperature Gradients : Use controlled cooling (0.5°C/day) to promote crystal nucleation .